Cas no 600-67-9 ((11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione)

• Product Name: (11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione
• CAS No: 600-67-9
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 951164
• Update Time: 2024-06-12

(11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (11alpha)-11,21-dihydroxypregn-4-ene-3,20-dione
• 11α,21-Dihydroxypregn-4-ene-3,20-dione
• Pregn-4-en-11.α.,21-diol-3,20-dione
• Corticosteron
• epi-Corticosterone
• Epicorticosterone
• 11α-Corticosterone
• Pregn-4-ene-3,20-dione, 11,21-dihydroxy-, (11α)-
• Valine Impurity 66

• Inchi： 1S/C21H30O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h9,14-17,19,22,24H,3-8,10-11H2,1-2H3
• InChI Key： OMFXVFTZEKFJBZ-UHFFFAOYSA-N
• SMILES： CC12C(C(CO)=O)CCC1C1CCC3C(C1C(O)C2)(C)CCC(=O)C=3

Computed Properties

• Exact Mass: 346.2145
• Monoisotopic Mass: 346.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9

Experimental Properties

• Density: 1.21
• Melting Point: 150-153 °C
• Boiling Point: 529.2°C at 760 mmHg
• Flash Point: 288°C
• Refractive Index: 1.575
• PSA: 74.6
• LogP: 2.66670
• pka: 12.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids